Cas no 1806951-01-8 (2-(Difluoromethyl)-6-iodo-3-methyl-4-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-6-iodo-3-methyl-4-(trifluoromethyl)pyridine
• CAS No: 1806951-01-8
• MF: C₈H₅F₅IN
• MW: 337.028491735458
• CID: 4891475
• Update Time: 2025-06-09

2-(Difluoromethyl)-6-iodo-3-methyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-iodo-3-methyl-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F5IN/c1-3-4(8(11,12)13)2-5(14)15-6(3)7(9)10/h2,7H,1H3
• InChI Key： KXZBCOPOJGKZHI-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=C(C)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 2-(Difluoromethyl)-6-iodo-3-methyl-4-(trifluoromethyl)pyridine

2-(Difluoromethyl)-6-iodo-3-methyl-4-(trifluoromethyl)pyridine: A Comprehensive Overview

2-(Difluoromethyl)-6-iodo-3-methyl-4-(trifluoromethyl)pyridine, also known by its CAS number 1806951-01-8, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the family of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in chemical reactions. The structure of this compound is characterized by a pyridine ring with multiple substituents, including a difluoromethyl group, an iodine atom, a methyl group, and a trifluoromethyl group. These substituents not only enhance the compound's stability but also impart unique electronic and steric properties that make it a valuable molecule for research and industrial applications.

The synthesis of 2-(Difluoromethyl)-6-iodo-3-methyl-4-(trifluoromethyl)pyridine involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules with high purity and yield. The use of modern catalytic systems and precise reaction conditions has further streamlined the synthesis process, making it more accessible for large-scale production. Researchers have also explored the use of this compound as an intermediate in the synthesis of more complex structures, leveraging its stability and reactivity to build advanced materials.

One of the most promising applications of 2-(Difluoromethyl)-6-iodo-3-methyl-4-(trifluoromethyl)pyridine lies in its potential as a building block for pharmaceutical compounds. The presence of multiple halogen atoms in its structure makes it an ideal candidate for exploring various bioactive molecules. Recent studies have demonstrated that this compound can serve as a precursor for drugs targeting specific receptors or enzymes, opening new avenues for drug discovery. Additionally, its trifluoromethyl group contributes to lipophilicity, which is often desirable in drug design to enhance bioavailability.

In the field of materials science, this compound has shown potential as a component in advanced materials such as polymers and composites. The pyridine ring's inherent aromaticity and the substituents' electronic effects can be exploited to design materials with tailored properties, such as improved thermal stability or enhanced electrical conductivity. Researchers have also investigated its role in energy storage devices, where its unique electronic configuration could contribute to more efficient battery systems.

The study of 2-(Difluoromethyl)-6-iodo-3-methyl-4-(trifluoromethyl)pyridine has also led to insights into its reactivity under various conditions. For instance, its iodine atom can act as a leaving group in substitution reactions, enabling the formation of diverse derivatives. This property has been exploited in recent research to develop novel synthetic pathways for complex organic molecules. Furthermore, the compound's methyl and trifluoromethyl groups provide steric hindrance, which can be utilized to control reaction selectivity and regiochemistry.

The environmental impact of this compound is another area of active research. Scientists are investigating its biodegradability and toxicity profiles to ensure that its use aligns with sustainable practices. Preliminary studies suggest that the compound exhibits low toxicity under standard conditions, making it suitable for applications where human exposure is a concern.

In conclusion, 2-(Difluoromethyl)-6-iodo-3-methyl-4-(trifluoromethyl)pyridine, with its unique structure and versatile properties, represents a valuable addition to the arsenal of organic compounds available for scientific exploration and industrial applications. Its potential spans across multiple disciplines, from drug discovery to materials science, making it a subject of continued interest for researchers worldwide.